5-[(2,3-Dimethylcyclohexyl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-[(2,3-dimethylcyclohexyl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C13H23NO3/c1-9-5-3-6-11(10(9)2)14-12(15)7-4-8-13(16)17/h9-11H,3-8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: NIRDHFACMWVWAA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NC(=O)CCCC(=O)O
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

5-[(2,3-Dimethylcyclohexyl)amino]-5-oxopentanoic acid is a chemical compound with the molecular formula C13H23NO3. It has a molecular weight of 241.33.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques. For instance, 3-dimensional (3D) molecular structures, molecular surfaces, and molecular orbitals can be generated based on data derived from quantum chemical computations under DFT.

Physical And Chemical Properties Analysis

Amino acids, including this compound, are generally colorless, crystalline substances. Their solubility depends on factors such as polarity, iso-electric point, nature of the solvent, and temperature.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds closely related to 5-[(2,3-Dimethylcyclohexyl)amino]-5-oxopentanoic acid have been a subject of scientific research. For instance, the synthesis and FTIR spectroelectrochemistry of W(CO)5 complexes of related acids have been explored to develop new IR-detectable metal–carbonyl tracers for the amino function. These complexes are noted for their thermal stability and distinct absorption bands, which are crucial for labeling amino acids and potentially enhancing bioconjugate stability and detectability (Kowalski et al., 2009).

Isotopomer Synthesis for Biological Studies

The preparation of isotopomers of 5-amino-4-oxopentanoic acid, a compound similar to this compound, highlights its significance in biosynthesis research. These isotopomers are vital for studying biologically active porphyrins involved in crucial processes like photosynthesis and oxygen transport, demonstrating the compound's utility in understanding biological systems and reactions (Shrestha‐Dawadi & Lugtenburg, 2003).

Applications in Peptide Synthesis

Research into amino acids with specific functionalities, such as those related to this compound, extends to peptide synthesis. For example, studies on the synthesis of amino acid derivatives with diazo functions from aspartic acid showcase the potential of such compounds in creating diverse natural and nonnatural α-amino acids and their derivatives, indicating their broad applicability in peptide and protein engineering (Burger et al., 1992).

Hydrochloride Derivative Synthesis

The synthesis of 5-amino-4-oxopentanoic acid hydrochloride from levulinic acid, a process involving esterification, bromination, and reaction with potassium phthalimide, showcases the synthetic versatility and the potential pharmaceutical applications of derivatives of this compound (Yuan, 2006).